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Compound of Interest

Compound Name: Ea-230

Cat. No.: B1671030 Get Quote

Technical Support Center: Ea-230
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of Ea-230, a

synthetic oligopeptide with anti-inflammatory properties.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Ea-230 powder?

For long-term stability, Ea-230 in powder form should be stored at -80°C, where it can be kept

for up to 2 years.[1] A shorter storage period of 1 year is recommended if stored at -20°C.[1] It

is crucial to store the powder in a sealed container, away from moisture.[1]

Q2: How should I store Ea-230 once it is dissolved in a solvent?

When dissolved in a solvent such as DMSO, Ea-230 solutions should be stored under sealed

conditions and protected from moisture.[1] For optimal stability, it is recommended to store the

solution at -80°C for up to 6 months.[1] If stored at -20°C, the solution should be used within 1

month.

Q3: Can I store Ea-230 at room temperature?

Shipping of Ea-230 within the continental US may be done at room temperature; however, this

is not recommended for long-term storage. For maintaining the integrity and activity of the

compound, adherence to the recommended low-temperature storage conditions is critical.
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Q4: What are the signs of Ea-230 degradation?

While visual inspection is not a definitive measure of stability, any change in the physical

appearance of the white to off-white solid, such as discoloration or clumping, may indicate

degradation. For experimental purposes, it is recommended to use freshly prepared solutions

or aliquots that have been stored appropriately to ensure the compound's efficacy.

Q5: What is the appearance and molecular formula of Ea-230?

Ea-230 is a white to off-white solid. Its molecular formula is C15H27N5O6, and it has a

molecular weight of 373.40.

Data Presentation: Storage Conditions & Stability
Form

Storage
Temperature

Storage Duration Special Conditions

Powder -80°C 2 years
Sealed storage, away

from moisture

-20°C 1 year
Sealed storage, away

from moisture

In Solvent -80°C 6 months
Sealed storage, away

from moisture

-20°C 1 month
Sealed storage, away

from moisture

Experimental Protocols
Protocol for Reconstitution of Ea-230

Preparation: Before opening, allow the vial of Ea-230 powder to equilibrate to room

temperature for at least 20 minutes. This minimizes the condensation of moisture.

Solvent Selection: A common solvent for Ea-230 is DMSO, in which it is soluble up to 125

mg/mL (334.76 mM). Note that ultrasonic assistance may be required for complete
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dissolution. It is highly recommended to use newly opened, anhydrous DMSO as the

compound is hygroscopic.

Reconstitution: Add the appropriate volume of the selected solvent to the vial containing the

Ea-230 powder to achieve the desired stock concentration.

Mixing: Gently vortex or sonicate the vial until the powder is completely dissolved.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is

advisable to aliquot the stock solution into smaller, single-use volumes. Store these aliquots

at -80°C for up to 6 months or at -20°C for up to 1 month.
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Experiment Yields Unexpected Results

Review Ea-230 Storage Conditions

Storage Conditions Correct?

Examine Solution Preparation ProtocolAssess Experimental Handling Procedures

Re-evaluate Other Experimental Parameters

Preparation Protocol Followed?

Yes

Use a New Aliquot of Ea-230

No

Yes

Prepare Fresh Ea-230 Solution

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ea-230 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671030#ea-230-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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